Cas no 26054-65-9 ([(3Ar,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] acetate)

[(3Ar,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] acetate structure
26054-65-9 structure
Product Name:[(3Ar,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] acetate
CAS No:26054-65-9
MF:C10H14O5
MW:214.215163707733
CID:2188690
Update Time:2023-08-07

[(3Ar,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] acetate Chemical and Physical Properties

Names and Identifiers

    • (3Ar,4s,5r,6as)-4-(hydroxymethyl)-2-oxohexahydro-2h-cyclopenta[b]furan-5-yl acetate
    • [(3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] acetate
    • (1S,5R,6S,7R)-7-Acetyloxy-6-(hydroxymethyl)-2-oxabicyclo[3.3.0]octan-3-one
    • [(3Ar,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] acetate
    • Inchi: 1S/C10H14O5/c1-5(12)14-9-3-8-6(7(9)4-11)2-10(13)15-8/h6-9,11H,2-4H2,1H3/t6-,7-,8+,9-/m1/s1
    • InChI Key: UIADISUGIHBARK-LURQLKTLSA-N
    • SMILES: O1C(C[C@H]2[C@@H]1C[C@H]([C@@H]2CO)OC(C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Topological Polar Surface Area: 72.8
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